Cas no 1566093-70-6 (1-amino-3-(tert-butoxy)propan-2-one)

• Product Name: 1-amino-3-(tert-butoxy)propan-2-one
• CAS No: 1566093-70-6
• Molecular Formula: C₇H₁₅NO₂
• Molecular Weight: 145.199502229691
• CID: 6110195
• PubChem ID: 112605679

1-amino-3-(tert-butoxy)propan-2-one Properties

Names and Identifiers

• 1-amino-3-(tert-butoxy)propan-2-one
• 2-Propanone, 1-amino-3-(1,1-dimethylethoxy)-
• 1566093-70-6
• EN300-1842760

• InChIKey： SFGDGGMBQJIGAX-UHFFFAOYSA-N
• Inchi： 1S/C7H15NO2/c1-7(2,3)10-5-6(9)4-8/h4-5,8H2,1-3H3
• SMILES： C(N)C(=O)COC(C)(C)C

Computed Properties

• Exact Mass: 145.110278721g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 145.110278721g/mol
• Heavy Atom Count: 10
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Boiling Point: 217.7±20.0 °C(Predicted)
• pka: 7.03±0.29(Predicted)
• Density: 0.959±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides